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Compound of Interest
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Cat. No.: B14660699 Get Quote

This guide provides essential safety information, experimental protocols, and troubleshooting

advice for researchers, scientists, and drug development professionals working with bromine to

prepare bromine hydrate.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with liquid bromine?

A1: Liquid bromine is highly corrosive and toxic. It can cause severe skin burns and eye

damage upon contact.[1][2] Bromine vapor is also highly toxic if inhaled, potentially causing

fatal respiratory distress.[1][3][4] It is a strong oxidizing agent and can react violently with

combustible materials and reducing agents.[1][5][6]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling bromine?

A2: The following PPE must be worn at all times when working with bromine:

Gloves: Heavy-duty, chemically resistant gloves (e.g., Neoprene, Nitrile, or fluorinated

rubber) are required. Do not use disposable plastic gloves.[2][4][7][8]

Eye Protection: Chemical splash goggles and a full-face shield are necessary to protect from

splashes and vapors.[2][4][7][8]

Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory.[7]
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Respiratory Protection: All work with liquid bromine must be conducted in a certified chemical

fume hood.[1][2][7] In situations where exposure limits may be exceeded, a NIOSH-

approved full-facepiece respirator with an appropriate cartridge is required.[5]

Q3: How should I store liquid bromine?

A3: Bromine should be stored in a cool, dry, well-ventilated area in a tightly sealed, corrosion-

resistant container (e.g., glass).[2][9] It must be segregated from incompatible materials such

as alkali metals, ammonia, phosphorus, and organic compounds.[1][2][5][10] Store containers

in secondary containment to prevent spills.[7]

Q4: What is bromine hydrate?

A4: Bromine hydrate is a clathrate hydrate, a crystalline solid compound where bromine

molecules are trapped within a cage-like structure of water molecules.[3][5][7] It is formed by

mixing bromine and water at low temperatures.[6] The stoichiometry can vary, with

compositions ranging from Br₂·8.62H₂O to Br₂·10.68H₂O reported.[5]

Q5: How do I dispose of bromine-containing waste?

A5: All bromine waste, including contaminated materials and excess bromine water, must be

treated as hazardous waste.[7][9] Collect it in a designated, properly labeled, and sealed

container.[7][10] The container should be stored in a fume hood away from incompatible

materials.[10] Follow your institution's specific hazardous waste disposal procedures.

Quantitative Data Summary
The following table summarizes key quantitative data for the safe handling of bromine.
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Parameter Value Reference

OSHA Permissible Exposure

Limit (PEL)
0.1 ppm (8-hour TWA) [5]

NIOSH Recommended

Exposure Limit (REL)

0.1 ppm (10-hour TWA); 0.3

ppm (15-min STEL)
[5]

Odor Threshold 0.051 - 3.5 ppm [5]

Boiling Point 58.8 °C (138 °F) [5]

Vapor Density 5.5 (air = 1) [5]

Solubility in Water
Approx. 3.41 g / 100 mL at

room temp.
[1]

Neutralizing Agent

Concentration (Sodium

Thiosulfate)

5-10% solution for spills [11]

Neutralizing Agent

Concentration (Sodium

Carbonate)

1 M solution for spills [2][4]

Experimental Protocol: Preparation of Bromine
Hydrate
This protocol outlines the laboratory synthesis of bromine hydrate crystals. ALL steps must be

performed inside a certified chemical fume hood while wearing full PPE.

Materials:

Liquid Bromine (Br₂)

Distilled Water

Beaker or flask

Magnetic stirrer and stir bar
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Cooling bath (e.g., ice-water or refrigerated circulator)

Thermometer or temperature probe

Procedure:

Prepare a Saturated Solution: In a beaker, add approximately 3.5 mL of liquid bromine to 100

mL of distilled water.[1] Stir the mixture gently with a magnetic stirrer until the solution is

saturated.

Cool the Solution: Place the beaker in a cooling bath and lower the temperature to below 7

°C. A temperature of around 4 °C is often used for crystal growth.[6]

Initiate Crystallization: Continue to stir the solution gently at the reduced temperature.

Bromine hydrate crystals should begin to form. The crystals may appear as reddish-brown or

orange solids.

Crystal Growth: Allow the crystals to grow for a sufficient period. The exact time will depend

on the desired crystal size and specific experimental conditions.

Isolate the Crystals: Carefully decant the excess bromine water. The resulting crystals are

the bromine hydrate.

Handling and Storage: Handle the hydrate crystals with appropriate tools (e.g., a pre-cooled

spatula). The hydrate is only stable at low temperatures and will decompose back into

bromine and water if allowed to warm up.[12]
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Issue/Question Possible Cause(s) Recommended Solution(s)

No crystals are forming.

1. The temperature is too high.

2. The bromine concentration

is too low.

1. Ensure the cooling bath is

maintaining a temperature

below 7 °C, ideally around 4

°C.[6] 2. Add a small amount of

additional liquid bromine to

ensure the solution is

saturated.

A strong bromine odor is

detected outside the fume

hood.

1. Improper fume hood sash

height. 2. A spill has occurred.

3. Leaking container or

apparatus.

1. Adjust the sash to the lowest

practical working height.[2] 2.

Immediately evacuate the area

and follow the bromine spill

response workflow. 3. Check

all connections and container

seals for integrity.

The bromine water appears

colorless.

The bromine has likely

decomposed or reacted. This

can happen over time,

especially with exposure to

sunlight.[1]

This solution is no longer

suitable for hydrate

preparation. Prepare a fresh

solution of bromine water.

A spill of liquid bromine occurs

inside the fume hood.

Accidental mishandling during

transfer.

1. Do not panic. Ensure you

are wearing appropriate PPE.

2. Cover the spill with an

absorbent material like sand or

soda ash.[5] 3. Neutralize the

spill by carefully adding a 5-

10% solution of sodium

thiosulfate or a 1 M sodium

carbonate solution.[2][4][11] 4.

Collect the neutralized residue

and absorbent material into a

designated hazardous waste

container.[11][12]
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Skin or eye contact with

bromine occurs.

Accidental splash or exposure

to vapors.

1. Skin: Immediately flush the

affected area with copious

amounts of soap and water for

at least 15-20 minutes and

remove all contaminated

clothing. Seek immediate

medical attention.[5][6][13] 2.

Eyes: Immediately flush eyes

with large amounts of water for

at least 30 minutes, lifting the

upper and lower eyelids. Seek

immediate medical attention.

[5]

Visual Workflow
The following diagram outlines the standard workflow for responding to a liquid bromine spill

within a laboratory setting.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubs.acs.org/doi/abs/10.1021/ja971206b
https://pubs.acs.org/doi/10.1021/jp077562q
https://pubchem.ncbi.nlm.nih.gov/compound/Bromine-hydrate
https://pubs.acs.org/doi/abs/10.1021/ja971206b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14660699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions

Spill Cleanup (Inside Fume Hood)
Emergency Response

Bromine Spill Occurs

Alert personnel in the immediate area.
Evacuate if necessary.

Assess the spill size and location.

Ensure full PPE is worn:
- Chemical resistant gloves

- Goggles & Face Shield
- Lab Coat

Small spill
inside hood

Spill is large or outside fume hood.

Large spill or
outside hood

Cover spill with absorbent material
(e.g., sand, soda ash).

Neutralize with 5-10% Sodium Thiosulfate
or 1M Sodium Carbonate.

Collect residue into a sealed
hazardous waste container.

Decontaminate the area
with neutralizing solution.

Evacuate the laboratory.
Close doors.

Call Emergency Services
and EH&S.

Click to download full resolution via product page

Caption: Workflow for responding to a liquid bromine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14660699?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14660699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

